Cas no 115973-81-4 (D-Mannose-6-13C)

D-Mannose-6-13C is a stable isotope-labeled form of D-mannose, where the carbon-6 position is enriched with the 13C isotope. This compound is widely used as a tracer in metabolic studies, particularly in research involving carbohydrate metabolism, glycobiology, and isotopic labeling experiments. The 13C enrichment enables precise tracking and quantification of metabolic pathways using techniques such as NMR spectroscopy and mass spectrometry. Its high isotopic purity and chemical stability ensure reliable results in analytical applications. D-Mannose-6-13C is essential for advancing understanding of glycosylation processes, cellular uptake mechanisms, and enzymatic transformations in both biomedical and biochemical research.

D-Mannose-6-13C structure

Product Name:D-Mannose-6-13C

CAS No:115973-81-4

MF:₁₃CC₅H₁₂O₆

MW:181.15

CID:894796

PubChem ID:54445182

Update Time:2025-05-23

D-Mannose-6-13C Chemical and Physical Properties

Names and Identifiers

- D-[6-13C]mannose
- D-Mannose-6-13C
- WQZGKKKJIJFFOK-PHBBDCEMSA-N
- D-hexose
- Allopyranose, D-
- Unknown Hexopyranoside
- 157171-80-7
- Unknown Hexopyranose
- .alpha.-D-Glucose
- MFCD00064122
- DB-112935
- 70849-25-1
- D-[2-13C]gulose
- D-[2-2H]galactose
- 287100-64-5
- Unknown Hexose
- B-D-ALLOPYRANOSE
- D-[4-2H]galactose
- 478518-56-8
- SCHEMBL34307
- D-Mannose-1-C-d
- a pyranose
- 39392-65-9
- 6-methyloltetrahydropyran-2,3,4,5-tetrol
- D-[6,6'-2H2]galactose
- 288846-86-6
- AKOS016038567
- D-[4,5,6,6'-2H4]glucose
- Glucose Oxidase from Aspergillus niger,
- 56570-89-9
- HMS3373C02
- D-[4,6-13C2]glucose
- D-[11-13C]TALOSE
- C00738
- D-glucose anhydrous
- D-[6-13C,6,6'-2H2]GLUCOSE
- D-Mannose-2-13C
- D-[4,5-2H2]GLUCOSE
- an aldopyranose
- NSC274237
- SB47940
- HMS3373E09
- D-[4-2H]glucose
- L-[2-13C]glucose
- 51DB4B86-692B-40EA-A7AD-4B20C8174CBE
- NS00076953
- NSC-8102
- AKOS022061531
- D-[1,2-13C2]galactose
- 54724-00-4
- (3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
- SCHEMBL23758905
- 478518-63-7
- SB44851
- L-[UL-13C6]galactose
- D-[3-2H]GALACTOSE
- D-[3-13C]glucose
- AKOS037503714
- Allose, D-
- D-[4,5-13C2]glucose
- D-[1-18O]glucose
- GALACTOSE, (D)
- 478518-62-6
- .alpha.-d-Galactopyranose
- SB45285
- 175348-09-1
- NSC287045
- D-[3-13C]galactose
- 579-36-2
- SY015251
- HMS3744K13
- 39392-62-6
- CHEBI:18133
- (2S,3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
- D-[2,5-13C2]glucose
- D-[5-13C]galactose
- 478529-49-6
- 83379-36-6
- BETA-D-GLUCOSE (CONTAINS ALPHA-D-GLUCOSE)
- NSC-144657
- L-(-)-ALLOSE
- DA-19781
- 70849-16-0
- 201136-45-0
- SY057403
- 478519-05-0
- EN300-33349
- CCG-272298
- WURCS=2.0/1,1,0/(axxxxh-1x_1-5_2*NCC/3=O)/1/
- 6-(hydroxymethyl)oxane-2,3,4,5-tetrol
- 478529-30-5
- 23403-54-5
- DTXCID10196988
- alpha-d-(+)-glucose
- SCHEMBL20094856
- CHEBI:167473
- 478529-33-8
- .alpha.-d-Galactose
- 478518-70-6
- D-[2-13C]talose
- 478518-58-0
- AKOS000119941
- D-[4,5,6-13C3]glucose
- DTXCID40202844
- DB-055683
- 106032-60-4
- 26655-34-5
- D-[1-13c,1-2h]glucose
- 478518-66-0
- Hexopyranose
- 40825-89-6
- NSC-287045
- 86595-19-9
- D-[3-2H]GLUCOSE
- SY008815
- 51517-59-0
- 9010-72-4
- MolMap_000072
- .beta.-D-Glucopyranose
- NSC144657
- SY012757
- D-[1,6-13C2,6,6'-2H2]GLUCOSE
- NS00069768
- 70849-29-5
- .alpha.-D-Glucopyranose
- ALPHA-D-GLUCOSEANHYDROUS
- hexopyranoside
- D-(+)-Mannose
- NSC8102
- SCHEMBL21123450
- Hexopyranose #
- 42752-07-8
- BBL012219
- MFCD00066772
- DTXSID80858960
- 478529-47-4
- 35669-34-2
- 115973-81-4
- 478529-48-5
- Hexose
- D-[1-13C]gulose
- VS-03240
- STL163560
- DB-051616
- Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2?,3-,4?,5?,6?/m1/s1
- InChI Key： WQZGKKKJIJFFOK-JNIHGJSFSA-N
- SMILES： [C@@H]1(O)C(CO)OC(O)C(O)C1O

Computed Properties

Exact Mass: 180.06338810g/mol
Monoisotopic Mass: 180.06338810g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 3
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.6
Topological Polar Surface Area: 110Å²

Experimental Properties

Melting Point: 133 °C(lit.)

D-Mannose-6-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M168008-5mg	D-Mannose-6-13C	115973-81-4	5mg	$155.00	2023-05-18
TRC	M168008-50mg	D-Mannose-6-13C	115973-81-4	50mg	$1206.00	2023-05-18
AN HUI ZE SHENG Technology Co., Ltd.	M168008-5mg	D-Mannose-6-13C	115973-81-4	5mg	￥1320.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	M168008-50mg	D-Mannose-6-13C	115973-81-4	50mg	￥10560.00	2023-09-15
Omicron Biochemicals	MAN-011-1g	D-[6-13C]mannose	115973-81-4	1g	$1340	2023-09-21
Omicron Biochemicals	MAN-011-0.25g	D-[6-13C]mannose	115973-81-4	0.25g	$510	2025-08-06
Omicron Biochemicals	MAN-011-0.50g	D-[6-13C]mannose	115973-81-4	0.50g	$915	2025-08-06
Omicron Biochemicals	MAN-011-1.0g	D-[6-13C]mannose	115973-81-4	1.0g	$1630	2025-08-06
A2B Chem LLC	AE15635-250mg	D-Mannose-6-13C	115973-81-4	250mg	$597.00	2024-04-20
A2B Chem LLC	AE15635-500mg	D-Mannose-6-13C	115973-81-4	500mg	$1026.00	2024-04-20

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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Additional information on D-Mannose-6-13C

D-Mannose-6-13C: A Comprehensive Overview

D-Mannose-6-13C, also known by its CAS number 115973-81-4, is a specialized carbon-labeled compound that has garnered significant attention in the fields of biochemistry and metabolic research. This compound is a derivative of D-mannose, a naturally occurring hexose sugar, with the unique feature of incorporating a carbon-13 isotope at the sixth carbon position. This modification makes it an invaluable tool for researchers studying carbohydrate metabolism, glycosylation processes, and isotopic tracing in biological systems.

The synthesis of D-Mannose-6-13C involves advanced chemical methodologies to ensure the precise incorporation of the carbon-13 isotope at the desired position. Recent advancements in isotope labeling techniques have made it possible to produce this compound with high purity and consistency. The use of D-Mannose-6-13C in metabolic studies allows researchers to track the fate of mannose in complex biological systems with unprecedented accuracy. For instance, studies have demonstrated its utility in investigating glycolysis pathways, where it serves as a tracer to monitor the conversion of mannose into other metabolites such as fructose and glucose.

In addition to its role in fundamental research, D-Mannose-6-13C has found applications in the development of diagnostic tools and therapeutic agents. For example, researchers have explored its potential in creating radiolabeled compounds for positron emission tomography (PET) imaging. By incorporating D-Mannose-6-13C into imaging agents, scientists can visualize metabolic activity in vivo, providing valuable insights into disease progression and treatment efficacy.

Recent studies have also highlighted the importance of D-Mannose-6-13C in understanding the role of mannose in immune responses. Specifically, it has been used to investigate how mannose metabolism influences the activation of immune cells, such as macrophages and dendritic cells. These findings have implications for the development of novel immunotherapies targeting infectious diseases and cancer.

Furthermore, D-Mannose-6-13C has been instrumental in advancing our understanding of glycosylation processes. Glycosylation is a critical post-translational modification that plays a pivotal role in protein function, cell signaling, and immune regulation. By using D-Mannose-6-13C as a substrate, researchers can study the enzymatic mechanisms involved in glycan synthesis and identify potential targets for therapeutic intervention.

The increasing demand for highly specific isotopic compounds like D-Mannose-6-13C has driven innovations in synthetic chemistry and analytical techniques. Modern methods now enable the large-scale production of this compound while maintaining its isotopic integrity and purity. This scalability is essential for meeting the growing needs of academic research institutions and pharmaceutical companies alike.

In conclusion, D-Mannose-6-13C (CAS No: 115973814) stands as a testament to the power of isotopic labeling in advancing biomedical research. Its unique properties make it an indispensable tool for studying carbohydrate metabolism, immune responses, and glycosylation processes. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping our understanding of biological systems and developing innovative therapeutic strategies.